Ethyl 2-[2-(5-bromothiophene-2-carbonyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate

• IUPAC Name: ethyl 2-[2-(5-bromothiophene-2-carbonyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C16H14BrN3O5S3/c1-2-25-14(21)8-20-10-4-3-9(28(18,23)24)7-12(10)27-16(20)19-15(22)11-5-6-13(17)26-11/h3-7H,2,8H2,1H3,(H2,18,23,24)
• InChI Key: POMMNAXBZXUXDL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)C3=CC=C(S3)Br
• Molecular Formula: C16H14BrN3O5S3
• Molecular Weight: 504.4 g/mol
• CAS No.: 865247-80-9

Description

Ethyl 2-[2-(5-bromothiophene-2-carbonyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate is a useful research compound. Its molecular formula is C16H14BrN3O5S3 and its molecular weight is 504.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivatives

• Ethyl 2-[2-(5-bromothiophene-2-carbonyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate is a compound synthesized as part of novel series, often through reactions involving benzothiazole derivatives and ethyl bromocyanoacetate. These reactions typically proceed in solvents like acetone under reflux conditions, resulting in good yields and confirmed structures through various spectroscopic techniques (Nassiri & Milani, 2020).

• Investigations into the tautomeric forms and reactive behaviors of similar benzothiazole derivatives have been conducted, revealing insights into their chemical properties and potential for yielding various substituted products (Carrington et al., 1972).

• Research on heterocyclic compounds, including ethyl imidazo benzothiazoles and acetates, has focused on synthesizing different derivatives and testing their anti-inflammatory activities, highlighting the compound's relevance in medicinal chemistry (Abignente et al., 1976; Abignente et al., 1987).

• Studies have also explored the synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives, elucidating the potential for generating diverse structural variants from similar core compounds (Mohamed, 2021).

Applications in Catalysis and Synthesis

• The compound has been used in microwave-assisted synthesis processes, particularly in Suzuki cross-coupling reactions, showcasing its role in facilitating efficient chemical synthesis (Dawood et al., 2015).

• Research has also delved into the crystal structure analysis of related compounds, providing crucial insights into their molecular configurations and potential interactions in various chemical processes (Li et al., 2015).

Biologically Active Derivatives

• Derivatives of benzothiazole, closely related to the compound , have been synthesized and evaluated as potential anticancer agents. This research signifies the compound's potential as a basis for developing therapeutic agents (Osmaniye et al., 2018).

• Studies have also focused on synthesizing biologically active derivatives, such as imidazolidinediones and oxadiazole derivatives, showing the compound's applicability in creating pharmacologically relevant substances (Mulwad & Mayekar, 2008).